Cas no 1036007-71-2 (5-(Benzyloxy)-1h-pyrrolo[2,3-b]pyridine)
1036007-71-2 structure
Product Name:5-(Benzyloxy)-1h-pyrrolo[2,3-b]pyridine
CAS No:1036007-71-2
MF:C14H12N2O
MW:224.257883071899
CID:1138023
PubChem ID:25026502
Update Time:2025-04-20
5-(Benzyloxy)-1h-pyrrolo[2,3-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-(Benzyloxy)-1h-pyrrolo[2,3-b]pyridine
- 5-Benzyloxy-1H-pyrrolo[2,3-b]pyridine
- SCHEMBL4786218
- 1036007-71-2
- DB-368084
-
- Inchi: 1S/C14H12N2O/c1-2-4-11(5-3-1)10-17-13-8-12-6-7-15-14(12)16-9-13/h1-9H,10H2,(H,15,16)
- InChI Key: PRFQOZBCVMITNX-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1=CN=C2C(C=CN2)=C1
Computed Properties
- Exact Mass: 224.09506
- Monoisotopic Mass: 224.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.9Ų
Experimental Properties
- PSA: 37.91
5-(Benzyloxy)-1h-pyrrolo[2,3-b]pyridine Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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